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Compound of Interest

Compound Name: Niraparib

Cat. No.: B1663559 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Niraparib is paramount. This guide provides procedural, step-by-step instructions

to minimize exposure risk and ensure proper disposal, aligning with safety protocols for

cytotoxic agents.

Personal Protective Equipment (PPE)
When handling Niraparib, specific personal protective equipment is required to prevent skin

contact, inhalation, and ingestion.[1][2] The following table summarizes the recommended

PPE.
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PPE Category Specification

Hand Protection

Chemical-impermeable gloves are mandatory.

[1][2] For administration of antineoplastic

hazardous drugs, two pairs of chemotherapy

gloves are recommended.[3]

Body Protection

An impervious gown resistant to hazardous

drugs is required.[3] Fire/flame resistant clothing

is also advised.[1][4]

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields.[1][2] A face shield may also be used for

additional protection.[5]

Respiratory Protection

In situations where exposure limits may be

exceeded or if irritation is experienced, a full-

face respirator is necessary.[1] For tasks like

opening capsules or crushing tablets, an N95

respirator is recommended.[3]

Step-by-Step Handling and Operational Plan
1. Preparation and Handling:

Always handle Niraparib in a well-ventilated area, preferably within a chemical fume hood.

[2][4][6]

Take precautions to avoid the formation of dust.[1][2][5]

Direct contact with skin and eyes should be strictly avoided.[1][2]

Niraparib capsules should be swallowed whole and must not be crushed, cut, or dissolved.

[7][8][9][10]

After handling, wash hands thoroughly with soap and water.[4][11]

Eating, drinking, or smoking in the handling area is strictly prohibited.[4]
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2. Spill Management Protocol: In the event of a spill, immediate and proper cleanup is crucial to

prevent exposure.

Evacuate and secure the area to prevent others from coming into contact with the spill.[2]

Don the appropriate PPE, including gloves, a gown, and eye protection, before beginning

cleanup.[11]

Cover the spill with an absorbent material to contain it.[6]

Carefully sweep the material into a designated, sealed container for hazardous waste.[5][6]

3. Handling of Contaminated Waste and Body Fluids:

Niraparib and its metabolites can be present in patient body fluids such as urine, stool, and

vomit for several days after administration.[7]

Wear gloves when handling any body fluids from patients undergoing treatment.[7]

Any surfaces that become contaminated with body fluids should be cleaned promptly with

soap and water.[7]

If skin comes into contact with body waste, it should be washed immediately with soap and

water.[7]

Disposal Plan
Proper disposal of Niraparib and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Unused Medication: Do not dispose of unused Niraparib in standard trash or down the

drain.[7] Consult with a pharmacist or a licensed hazardous waste disposal company for

proper disposal procedures.[7] Unused medication should be sent to an approved waste

disposal plant.[6] For home use, if a take-back program is unavailable, the medication can

be mixed with an unpalatable substance like coffee grounds or cat litter, sealed in a

container, and then placed in household trash.[12]
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Contaminated Materials: All items used in the handling of Niraparib, including gloves,

gowns, and cleaning materials, should be treated as hazardous waste and disposed of in

clearly labeled, sealed containers.

Workflow for Safe Handling of Niraparib
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Caption: Workflow for the safe handling and disposal of Niraparib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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